Cas no 101397-87-9 (D-Glucitol,1-deoxy-1-[methyl(1-oxoheptyl)amino]-)

• Product Name: D-Glucitol,1-deoxy-1-[methyl(1-oxoheptyl)amino]-
• CAS No: 101397-87-9
• MF: C₁₄H₂₉NO₆
• MW: 307.383165121078
• CID: 154339
• PubChem ID: 3634985
• Update Time: 2025-04-19

D-Glucitol,1-deoxy-1-[methyl(1-oxoheptyl)amino]- Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-deoxy-1-[methyl(1-oxoheptyl)amino]-
• HEPTANOYL-N-METHYL-GLUCAMIDE
• N-methyl-N-(2,3,4,5,6-pentahydroxyhexyl)heptanamide
• Heptanoyl-N-methylglucamide
• MEGA-7
• N-Heptanoyl-N-methyl-D-glucamine
• MEGA-7, N-Heptanoyl-N-methyl-D-glucamine
• 101397-87-9
• DTXSID60394518

• Inchi： 1S/C14H29NO6/c1-3-4-5-6-7-12(19)15(2)8-10(17)13(20)14(21)11(18)9-16/h10-11,13-14,16-18,20-21H,3-9H2,1-2H3
• InChI Key： VHYYJWLKCODCNM-UHFFFAOYSA-N
• SMILES： OC(C(C(CO)O)O)C(CN(C)C(CCCCCC)=O)O

Computed Properties

• Exact Mass: 256.17900
• Monoisotopic Mass: 307.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 89.26000
• LogP: 2.03970

D-Glucitol,1-deoxy-1-[methyl(1-oxoheptyl)amino]- Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3